![molecular formula C5H4ClNO2 B3058575 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one CAS No. 90251-23-3](/img/structure/B3058575.png)
2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one
Overview
Description
“2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one” is a chemical compound that contains an oxazole ring, a five-membered heterocyclic moiety . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It’s a key intermediate required for the synthesis of various compounds .
Synthesis Analysis
The synthesis of “2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one” and its derivatives can involve various synthetic routes. For instance, one method involves the nucleophilic substitution of 2-chloro-1-(1-chlorocyclopropyl)ethanone and 1,2,4-triazole .Molecular Structure Analysis
The molecular structure of “2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one” includes an oxazole ring, which is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .Chemical Reactions Analysis
The chemical reactions involving “2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one” can vary based on the specific conditions and reactants used. For example, it can undergo nucleophilic substitution reactions .Scientific Research Applications
Chemoproteomics and Ligandability Studies
2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one: serves as a cysteine-reactive small-molecule fragment. Researchers use it for chemoproteomic studies, exploring protein-ligand interactions. It’s valuable for investigating both traditionally druggable proteins and “undruggable” targets that are challenging to address with conventional drugs .
Fluorescent Dye Intermediates
This compound finds application as an intermediate in the synthesis of fluorescent dyes. Researchers use it primarily for biological labeling and imaging studies. Its reactivity allows for specific tagging of biomolecules, aiding in visualizing cellular processes and protein localization .
Enzyme Substrates
In biochemical research, 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one acts as an enzyme substrate. It helps detect the activity of certain fluorescent molecules. By monitoring enzymatic reactions, scientists gain insights into enzyme function and inhibition .
Drug Development
Imidazole derivatives, including this compound, play a crucial role in drug development. Researchers explore their pharmacological properties and design novel drugs. Commercially available drugs containing a 1,3-diazole ring demonstrate diverse activities, such as antibacterial, antiviral, antitumor, and anti-inflammatory effects .
Antimicrobial Agents
Imidazole-based compounds exhibit antibacterial and antifungal activities. While specific studies on 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one are limited, its structural similarity to other imidazoles suggests potential antimicrobial properties. Further research is needed to validate this application .
Ulcerogenic Activity
Some imidazole derivatives, including this compound, have been investigated for their ulcerogenic effects. Researchers study their impact on gastric mucosa and potential implications for gastrointestinal health. However, more research is necessary to fully understand this aspect .
Future Directions
The future directions in the research and development of “2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one” and its derivatives could involve exploring their potential biological activities and developing new drugs . The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increasing in the past few years .
Mechanism of Action
Target of Action
2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one, also known as oxazolidinone, is a heterocyclic organic compound that contains nitrogen and oxygen atoms in its five-membered ring
Mode of Action
. This suggests that it may interact with its targets by forming covalent bonds with cysteine residues, leading to changes in protein function.
properties
IUPAC Name |
2-chloro-1-(1,2-oxazol-3-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2/c6-3-5(8)4-1-2-9-7-4/h1-2H,3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBDLJTHEFWKHEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1C(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50664075 | |
Record name | 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50664075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90251-23-3 | |
Record name | 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50664075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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